Cas no 347-38-6 (2-Naphthaleneacetic acid, 6-fluoro-, methyl ester)

• Product Name: 2-Naphthaleneacetic acid, 6-fluoro-, methyl ester
• CAS No: 347-38-6
• MF: C₁₃H₁₁FO₂
• MW: 218.223647356033
• CID: 3945915
• PubChem ID: 20335202
• Update Time: 2025-07-23

2-Naphthaleneacetic acid, 6-fluoro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Naphthaleneacetic acid, 6-fluoro-, methyl ester
• Methyl 6-fluoronaphthalene-2-acetate
• SCHEMBL11471175
• 347-38-6

• Inchi： 1S/C13H11FO2/c1-16-13(15)7-9-2-3-11-8-12(14)5-4-10(11)6-9/h2-6,8H,7H2,1H3
• InChI Key： HEFTWCFGCALXBA-UHFFFAOYSA-N
• SMILES： C1=C2C(C=C(F)C=C2)=CC=C1CC(OC)=O

Computed Properties

• Exact Mass: 218.07430775Da
• Monoisotopic Mass: 218.07430775Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-Naphthaleneacetic acid, 6-fluoro-, methyl ester

2-Naphthaleneacetic Acid, 6-Fluoro-, Methyl Ester (CAS No: 347-38-6)

The compound 2-Naphthaleneacetic Acid, 6-Fluoro-, Methyl Ester (CAS No: 347-38-6) is a derivative of naphthalene with significant applications in various fields, particularly in agriculture and biotechnology. This compound is widely recognized for its role as a plant growth regulator, specifically as an auxin analog. Auxins are naturally occurring hormones that play a crucial role in plant growth and development, including cell elongation, root formation, and fruit development.

The structure of 2-Naphthaleneacetic Acid, 6-Fluoro-, Methyl Ester includes a naphthalene ring system with a fluoro substituent at the 6-position and a methyl ester group attached to the 2-position. This specific substitution pattern contributes to its unique chemical properties and biological activity. The methyl ester group enhances the compound's stability and solubility, making it suitable for agricultural applications.

Recent studies have highlighted the potential of 2-Naphthaleneacetic Acid, 6-Fluoro-, Methyl Ester in improving crop yields and enhancing plant resilience under stress conditions. For instance, research published in the Journal of Agricultural Science demonstrated that this compound can significantly increase root biomass and improve nutrient uptake in rice plants under drought conditions. Such findings underscore its importance in sustainable agriculture practices.

In addition to its agricultural applications, 2-Naphthaleneacetic Acid, 6-Fluoro-, Methyl Ester has been explored for its potential in biotechnological processes. Scientists have investigated its role in promoting cell differentiation and tissue regeneration in plant cells, which could have implications for tissue culture techniques and genetic engineering.

The synthesis of 2-Naphthaleneacetic Acid, 6-Fluoro-, Methyl Ester involves a multi-step process that includes fluorination of the naphthalene ring followed by esterification. Recent advancements in synthetic chemistry have made this process more efficient and environmentally friendly, reducing the overall cost of production.

In terms of safety and handling, 2-Naphthaleneacetic Acid, 6-Fluoro-, Methyl Ester is classified as a non-hazardous chemical under normal conditions. However, it is recommended to handle it with appropriate precautions to avoid prolonged exposure or inhalation.

The global demand for 2-Naphthaleneacetic Acid, 6-Fluoro-, Methyl Ester has been steadily increasing due to its versatility and effectiveness as a plant growth regulator. Market analysis reports indicate that the compound is widely used in Asia-Pacific countries, particularly in China and India, where agricultural productivity is a key focus.

In conclusion, 2-Naphthaleneacetic Acid, 6-Fluoro-, Methyl Ester (CAS No: 347-38-6) is a vital compound with significant contributions to agriculture and biotechnology. Its unique chemical properties and biological activity make it an essential tool for enhancing crop yields and advancing plant science research.